1-(2,4-difluorobenzyl)-4-phenylpiperazine

• IUPAC Name: 1-[(2,4-difluorophenyl)methyl]-4-phenylpiperazine
• InChI: InChI=1S/C17H18F2N2/c18-15-7-6-14(17(19)12-15)13-20-8-10-21(11-9-20)16-4-2-1-3-5-16/h1-7,12H,8-11,13H2
• InChI Key: FOKQLMQGLGBYJE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=C(C=C2)F)F)C3=CC=CC=C3
• Molecular Formula: C17H18F2N2
• Molecular Weight: 288.33 g/mol

Description

1-(2,4-difluorobenzyl)-4-phenylpiperazine (DFBPP) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DFBPP belongs to the class of piperazine derivatives and has been widely studied for its unique properties and potential therapeutic applications.

Mechanism of Action

1-(2,4-difluorobenzyl)-4-phenylpiperazine acts as a selective inhibitor of SERT, which is responsible for the reuptake of serotonin in the brain. By inhibiting SERT, 1-(2,4-difluorobenzyl)-4-phenylpiperazine increases the concentration of serotonin in the synaptic cleft, leading to enhanced neurotransmission. This mechanism of action is similar to that of selective serotonin reuptake inhibitors (SSRIs), which are commonly used antidepressants.
Biochemical and Physiological Effects
1-(2,4-difluorobenzyl)-4-phenylpiperazine has been found to have a number of biochemical and physiological effects, including the modulation of serotonin levels in the brain. It has also been found to increase the release of dopamine and norepinephrine, two other neurotransmitters that play a role in mood regulation. In addition, 1-(2,4-difluorobenzyl)-4-phenylpiperazine has been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

1-(2,4-difluorobenzyl)-4-phenylpiperazine has several advantages for lab experiments, including its high affinity and selectivity for SERT, which makes it an ideal radioligand for PET studies. It also has a relatively long half-life, which allows for extended imaging sessions. However, 1-(2,4-difluorobenzyl)-4-phenylpiperazine has some limitations, including its low water solubility, which can make it difficult to administer in vivo. It also has a relatively low binding affinity for SERT compared to other radioligands, which can limit its sensitivity in imaging studies.

Future Directions

1-(2,4-difluorobenzyl)-4-phenylpiperazine has the potential to be used in a variety of future research directions, including the development of new antidepressant and anxiolytic drugs. It may also be used to study the role of SERT in other neurological and psychiatric disorders, such as autism spectrum disorder and schizophrenia. Additionally, 1-(2,4-difluorobenzyl)-4-phenylpiperazine may be used in combination with other radioligands to study the interactions between different neurotransmitter systems in the brain.

Synthesis Methods

1-(2,4-difluorobenzyl)-4-phenylpiperazine can be synthesized using various methods, including the reaction of 1-(2,4-difluorobenzyl)piperazine with phenyl magnesium bromide or the reaction of 1-(2,4-difluorobenzyl)piperazine with benzophenone in the presence of a Lewis acid catalyst. However, the most commonly used method is the reaction of 1-(2,4-difluorobenzyl)piperazine with benzyl chloride in the presence of a base such as potassium carbonate.

Scientific Research Applications

1-(2,4-difluorobenzyl)-4-phenylpiperazine has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit a high affinity for the serotonin transporter (SERT) and has been used as a radioligand in positron emission tomography (PET) studies to visualize SERT distribution in the brain. 1-(2,4-difluorobenzyl)-4-phenylpiperazine has also been used to study the role of SERT in various neurological and psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder.